Cas no 4439-99-0 (Epilupeol)

Epilupeol structure
Product Name:Epilupeol
CAS No:4439-99-0
Molecular Formula:C30H50O
Molecular Weight:426.717409610748
CID:929469
PubChem ID:5270628
Epilupeol Properties
Names and Identifiers
-
- LUPEOL
- Epilupeol
- 3-Epilupeol
- E8SUT3IMRZ
- 3-epi-Epilupeol
- MEGxp0_001577
- Q27277014
- ACon1_000037
- CHEMBL459702
- DTXSID701318679
- 3-EPI-LUPEOL
- LUP-20(29)-EN-3.ALPHA.-OL
- UNII-E8SUT3IMRZ
- (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
- SCHEMBL15263404
- NCGC00384683-01
- (1R,3aR,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
- LUP-20(30)-EN-3.ALPHA.-OL
- Lup-20(29)-en-3-ol, (3alpha)-
- NCGC00168853-01
- LUP-20(29)-EN-3-OL, (3.ALPHA.)-
- 4439-99-0
- AKOS040751700
- CHEBI:182364
-
- InChIKey: MQYXUWHLBZFQQO-ISZJTHHZSA-N
- Inchi: 1S/C30H50O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24+,25+,27+,28-,29+,30+/m0/s1
- SMILES: O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C
Computed Properties
- Exact Mass: 426.386166214g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 426.386166214g/mol
- Heavy Atom Count: 31
- Complexity: 766
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 9.9
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 20.2
Epilupeol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | T31653-5 mg |
Epilupeol |
4439-99-0 | 98% | 5mg |
¥ 7,000 |
Epilupeol Related Literature
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2008 25 794
-
2. 818. Some terpenic constituents of Bursera graveolens(H. B. K.) Tr. et Pl. var. villosula Cuatr.K. J. Crowley J. Chem. Soc. 1964 4254
-
3. 951. Infrared spectra of natural products. Part VI. The characterization of equatorial and axial 3-hydroxyl groups in triterpenoidsI. L. Allsop,A. R. H. Cole,D. E. White,R. L. S. Willix J. Chem. Soc. 1956 4868
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